N-(1,3-dimethyl-2,2-dioxido-1,3-dihydrobenzo[c][1,2,5]thiadiazol-5-yl)-5-(isopropoxymethyl)furan-2-carboxamide

• IUPAC Name: N-(1,3-dimethyl-2,2-dioxo-2λ6,1,3-benzothiadiazol-5-yl)-5-(propan-2-yloxymethyl)furan-2-carboxamide
• InChI: InChI=1S/C17H21N3O5S/c1-11(2)24-10-13-6-8-16(25-13)17(21)18-12-5-7-14-15(9-12)20(4)26(22,23)19(14)3/h5-9,11H,10H2,1-4H3,(H,18,21)
• InChI Key: HPLWNQLYBDLASF-UHFFFAOYSA-N
• Canonical SMILES: CC(C)OCC1=CC=C(O1)C(=O)NC2=CC3=C(C=C2)N(S(=O)(=O)N3C)C
• Molecular Formula: C17H21N3O5S
• Molecular Weight: 379.4 g/mol

Description

N-(1,3-dimethyl-2,2-dioxido-1,3-dihydrobenzo[c][1,2,5]thiadiazol-5-yl)-5-(isopropoxymethyl)furan-2-carboxamide is a useful research compound. Its molecular formula is C17H21N3O5S and its molecular weight is 379.43. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Properties

• The development of novel poly(ester amide)s incorporating furan dicarboxylic acid moieties, including related compounds, indicates a growing interest in incorporating furan-based structures into polymers for enhanced material properties (Wilsens et al., 2014). These polymers exhibit unique thermal and mechanical properties, suggesting potential applications in environmentally friendly materials.

• Research on the synthesis of sesamol derivatives, including furan compounds, demonstrates the versatility of furan-based structures in synthesizing bioactive compounds (Fukui et al., 1969). This highlights the potential of utilizing similar furan-carboxamide derivatives in medicinal chemistry for developing new therapeutic agents.

Potential Applications

• The investigation into the synthesis of novel benzodifuranyl and related heterocyclic compounds with anti-inflammatory and analgesic properties showcases the therapeutic potential of furan derivatives (Abu‐Hashem et al., 2020). This suggests that furan-carboxamide derivatives could be explored for their pharmacological activities.

• Studies focusing on the development of furan-carboxamide derivatives as novel inhibitors of lethal H5N1 influenza A viruses demonstrate the significant antiviral activity of furan derivatives (Yongshi et al., 2017). This indicates potential applications in antiviral drug development for similar compounds.